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Compound of Interest

Compound Name: alisol C 23-acetate

Cat. No.: B1254859

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for alisol C
23-acetate, a protostane-type triterpenoid isolated from the rhizome of Alisma orientale.[1][2]
The information presented herein is intended to support research and development activities
involving this natural product.

Molecular Structure and Properties

Alisol C 23-acetate has the systematic name 113-hydroxy-24,25-epoxy-3,16-0x0-protost-
13(17)-en-23-yl acetate.[1][2] Its molecular formula is C32H4sOse, with a molecular weight of
528.72 g/mol .[3]

Spectroscopic Data

The structural elucidation of alisol C 23-acetate has been achieved through various
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the structure of organic
molecules. The 3C NMR data for alisol C 23-acetate, recorded in CDCIs at 100 MHz, are
presented in Table 1.[4][5] While a complete assigned *H NMR spectrum is not readily available
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in the cited literature, the analysis of *H NMR data was crucial for the structural confirmation of
this compound.[6]

Table 1: 13C NMR Spectroscopic Data for Alisol C 23-acetate (100 MHz, CDCI3)[1][4][5]

Atom No. Chemical Shift () Chemical Shift (3)
ppm ppm
1 31.1 17 138.2
i 33.7 18 23.2
3 218.6 19 25,7
4 47.1 20 26.9
5 48.6 21 203
6 20.2 29 353
7 35.0 23 71.9
8 40.3 24 64.9
9 49.0 25 58.7
10 37.1 26 20.0
11 69.8 27 4.8
12 35.8 28 99.7
13 176.3 29 195
14 49.7 30 23.2
15 45.9 31 169.6
16 207.2 32 215

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of ions, allowing for the
determination of molecular weight and elemental composition. The proposed fragmentation
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pathway of alisol C 23-acetate has been studied to aid in its identification.

Table 2. Mass Spectrometry Data for Alisol C 23-acetate

Parameter Value Reference
Molecular Formula C32H4806 [3]
Molecular Weight 528.73 [1]

Experimental Protocols
Isolation of Alisol C 23-acetate

The isolation of alisol C 23-acetate from the rhizome of Alisma orientale involves a multi-step
extraction and purification process.[1][4]

o Extraction: Dried and powdered rhizome of Alisma orientale (5.0 kg) is extracted three times
with 95% ethanol at room temperature.[4]

e Solvent Removal: The solvent is removed by evaporation under reduced pressure.[4]
o Fractionation: The resulting residue is fractionated with chloroform.[4]

e Column Chromatography (Initial): The chloroform fraction residue is subjected to column
chromatography on silica gel, eluting with a petroleum ether-ethanol mixture.[4]

e Column Chromatography (Purification): The crude compound is further purified by column
chromatography on silica gel using a petroleum ether-acetone mixture.[4]

» Recrystallization: The pure compound is obtained by recrystallization from a petroleum ether-
acetone (2:1) mixture, yielding 140 mg of alisol C 23-acetate.[4]

Spectroscopic Analysis

 NMR Spectroscopy: 13C NMR spectra were recorded on a spectrometer at 100 MHz using
deuterated chloroform (CDCIs) as the solvent.[1][4][5]
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e Mass Spectrometry: While specific instrumental parameters for alisol C 23-acetate were not
detailed in the search results, analysis is typically performed using techniques such as
Electrospray lonization (ESI) for ionization.

Workflow Visualization

The following diagram illustrates the general workflow for the isolation and spectroscopic
analysis of a natural product like alisol C 23-acetate.

Spectroscopic Analysis

Isolation & Purification

Plant Material Solvent Extraction | | Fractionation Silica Gel Column Silica Gel Column
(Alisma orientale rhizome) (95% EtOH) (Chloroform) (Petroleum Ether-EtOH) (Petroleum Ether-Acetone)

Click to download full resolution via product page

Caption: Workflow for the isolation and structural elucidation of alisol C 23-acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254859#spectroscopic-data-of-alisol-c-23-acetate-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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